Cas no 315242-23-0 (3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one)

3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one structure
315242-23-0 structure
Product Name:3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
CAS No:315242-23-0
MF:C23H22O4S
MW:394.483385562897
CID:6613963
PubChem ID:2884084
Update Time:2023-12-01

3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
    • AKOS000569166
    • Q27182691
    • CHEMBL1560460
    • 3-(4-methoxyphenyl)-1-phenyl-3-tosylpropan-1-one
    • CB12217
    • HMS2451E09
    • SMR000177789
    • BIM-0009435.P001
    • MLS000561009
    • 3-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-1-phenyl-1-propanone
    • SMSF0012880
    • CHEBI:105017
    • F0862-0468
    • CBMicro_009420
    • MFCD02215058
    • 3-(4-Methoxy-phenyl)-1-phenyl-3-(toluene-4-sulfonyl)-propan-1-one
    • AKOS016245192
    • 3-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-1-phenylpropan-1-one
    • 315242-23-0
    • Inchi: 1S/C23H22O4S/c1-17-8-14-21(15-9-17)28(25,26)23(19-10-12-20(27-2)13-11-19)16-22(24)18-6-4-3-5-7-18/h3-15,23H,16H2,1-2H3
    • InChI Key: ANHWSKCBERYBNG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC(=CC=1)OC)CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 394.12388035g/mol
  • Monoisotopic Mass: 394.12388035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 68.8Ų

3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0862-0468-2μmol
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0862-0468-5μmol
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0862-0468-10μmol
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0862-0468-20μmol
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0862-0468-1mg
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0862-0468-2mg
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0862-0468-3mg
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0862-0468-4mg
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0862-0468-5mg
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0862-0468-10mg
3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one
315242-23-0 90%+
10mg
$79.0 2023-05-17

3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonyl)-1-phenylpropan-1-one Related Literature

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